Cas no 2509359-75-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2509359-75-3
• MF: C₄₆H₆₆Cl₃N₉O₁₂S
• MW: 1075.5
• CID: 4766683
• PubChem ID: 139600343
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• CP5V
• 3-[3-[2-[2-[2-[2-[3-[[(2S)-1-[(2S,4R)-4-Hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]propyl N-[2,2,2-trichloro-1-(pyrimidin-2-ylamino)ethyl]carbamate
• CID 139600343
• HY-130257
• G17107
• 3-(1-{[(2S)-1-[(2S,4R)-4-hydroxy-2-({[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}carbamoyl)pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]carbamoyl}-3,6,9,12,15-pentaoxaoctadecan-18-amido)propyl N-{2,2,2-trichloro-1-[(pyrimidin-2-yl)amino]ethyl}carbamate
• CS-0106116
• EX-A7594
• 2509359-75-3
• EN300-44822893
• AKOS040732866
• MS-31930
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C46H66Cl3N9O12S/c1-31-38(71-30-54-31)33-9-7-32(8-10-33)28-53-40(62)35-27-34(59)29-58(35)41(63)39(45(2,3)4)55-37(61)12-18-66-20-22-68-24-26-69-25-23-67-21-19-65-17-11-36(60)50-15-6-16-70-44(64)57-42(46(47,48)49)56-43-51-13-5-14-52-43/h5,7-10,13-14,30,34-35,39,42,59H,6,11-12,15-29H2,1-4H3,(H,50,60)(H,53,62)(H,55,61)(H,57,64)(H,51,52,56)/t34-,35+,39-,42?/m1/s1
• InChI Key： BQQILUVLGKHSNJ-NWRQRLFSSA-N
• SMILES： ClC(C(NC1N=CC=CN=1)NC(=O)OCCCNC(CCOCCOCCOCCOCCOCCC(N[C@H](C(N1C[C@@H](C[C@H]1C(NCC1C=CC(C2=C(C)N=CS2)=CC=1)=O)O)=O)C(C)(C)C)=O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 1073.361723g/mol
• Monoisotopic Mass: 1073.361723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 71
• Rotatable Bond Count: 33
• Complexity: 1590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 291

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Solubility: DMSO : 150 mg/mL (139.47 mM; Need ultrasonic)
• pka: 9.83±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2509359-75-3 and Its Potential Applications in Modern Research

The compound with the CAS number 2509359-75-3, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the realm of chemical and biomedical research. This compound, though not yet widely recognized by a specific commercial name, has shown considerable promise in preliminary studies, particularly in the context of drug discovery and molecular biology. Its unique chemical structure and properties make it a valuable candidate for further exploration, especially as our understanding of complex biological systems continues to evolve.

One of the most compelling aspects of this compound is its molecular architecture, which includes several functional groups that are known to interact with biological targets. These interactions are critical for its potential applications in therapeutic development. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. This has accelerated the process of identifying promising candidates like 2509359-75-3 for further experimental validation.

In the context of drug discovery, the ability to modulate biological pathways through small molecules is paramount. The compound 2509359-75-3 has been observed to exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, studies have suggested that it may interfere with the activity of kinases, which are often overactive in cancer cells. This makes it a potential lead compound for developing targeted therapies against malignancies.

Moreover, the compound's stability under various conditions is another key factor that enhances its appeal for research purposes. Chemical stability is crucial for ensuring that the compound remains effective throughout the synthesis, purification, and storage processes. Preliminary data indicate that 2509359-75-3 maintains its integrity under both aqueous and organic conditions, making it versatile for a wide range of biochemical assays.

The field of medicinal chemistry has seen significant advancements due to the integration of machine learning algorithms into drug design processes. These algorithms can analyze vast datasets to identify structural features that correlate with biological activity. In the case of 2509359-75-3, machine learning models have predicted several potential therapeutic applications based on its chemical profile. This includes its potential use as an anti-inflammatory agent and a neuroprotective compound.

Recent clinical trials have begun to explore the efficacy of similar compounds in treating chronic inflammatory diseases. While 2509359-75-3 has not yet entered human trials, its structural similarity to some well-known anti-inflammatory agents suggests that it may share similar mechanisms of action. This aligns with the broader trend in pharmaceutical research towards developing more selective and potent inhibitors of inflammatory pathways.

Another area where this compound shows promise is in the treatment of neurodegenerative disorders. Oxidative stress and inflammation are key pathological features of conditions such as Alzheimer's disease and Parkinson's disease. The ability of 2509359-75-3 to modulate these processes has been demonstrated in vitro, using cellular models that mimic neurodegenerative conditions. These findings are particularly encouraging given the lack of effective treatments for these debilitating diseases.

The synthesis of 2509359-75-3 has also been a subject of interest among synthetic chemists. The development of efficient synthetic routes not only facilitates its use in research but also opens up possibilities for derivative compounds with enhanced properties. Recent publications have described novel synthetic methodologies that improve yield and purity, making large-scale production more feasible.

As our understanding of disease mechanisms continues to deepen, so does the demand for innovative therapeutic agents. Compounds like 2509359-75-3, with their unique chemical properties and potential biological activities, are at the forefront of this quest. The integration of interdisciplinary approaches—combining chemistry, biology, and computational science—has been instrumental in uncovering such promising candidates.

In conclusion, while INDEX NAME NOT YET ASSIGNED (CAS No. 2509359-75-3) remains an unnamed entity in the pharmaceutical landscape, its potential applications are vast and varied. From its role as a lead compound in drug discovery to its potential use in treating chronic diseases, this compound represents a significant milestone in modern biomedical research. As further studies are conducted, we can expect more insights into its capabilities and applications, solidifying its place as a key player in future therapeutic developments.